Cas no 261924-41-8 (1-(methylsulfonylmethyl)-3,5-bis(trifluoromethyl)benzene)

• Product Name: 1-(methylsulfonylmethyl)-3,5-bis(trifluoromethyl)benzene
• CAS No: 261924-41-8
• MF: C₁₀H₈F₆O₂S
• MW: 306.224742889404
• CID: 1430254
• PubChem ID: 2761436
• Update Time: 2025-06-08

1-(methylsulfonylmethyl)-3,5-bis(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(methylsulfonylmethyl)-3,5-bis(trifluoromethyl)benzene
• MFCD06798028
• AKOS024388256
• 3,5-Bis(trifluoromethyl)benzylmethylsulfone
• 261924-41-8
• DTXSID10375771
• SCHEMBL2376297
• ST51042225
• IINQIVOVBWPOIT-UHFFFAOYSA-N
• 1-Methanesulfonylmethyl-3,5-bis-trifluoromethyl-benZene

• MDL： MFCD06798028
• Inchi： 1S/C10H8F6O2S/c1-19(17,18)5-6-2-7(9(11,12)13)4-8(3-6)10(14,15)16/h2-4H,5H2,1H3
• InChI Key： IINQIVOVBWPOIT-UHFFFAOYSA-N
• SMILES： S(C)(CC1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1)(=O)=O

Computed Properties

• Exact Mass: 306.01491964g/mol
• Monoisotopic Mass: 306.01491964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 42.5Ų

Additional information on 1-(methylsulfonylmethyl)-3,5-bis(trifluoromethyl)benzene

Chemical Profile of 1-(methylsulfonylmethyl)-3,5-bis(trifluoromethyl)benzene (CAS No. 261924-41-8)

1-(methylsulfonylmethyl)-3,5-bis(trifluoromethyl)benzene, identified by its Chemical Abstracts Service (CAS) number 261924-41-8, is a fluorinated aromatic compound with significant applications in pharmaceutical and agrochemical research. This compound features a benzene core substituted with two trifluoromethyl groups and a methylsulfonylmethyl side chain, which endows it with unique electronic and steric properties. The presence of fluorine atoms enhances its lipophilicity and metabolic stability, making it a valuable scaffold in drug design.

The structural motif of 1-(methylsulfonylmethyl)-3,5-bis(trifluoromethyl)benzene has garnered attention in the development of novel therapeutic agents due to its ability to modulate biological targets effectively. Recent studies have highlighted its potential in inhibiting enzyme-catalyzed reactions by leveraging the electron-withdrawing nature of the trifluoromethyl groups and the hydrogen bond donor capability of the methylsulfonylmethyl moiety. This dual functionality allows for precise tuning of molecular interactions, which is crucial for achieving high selectivity in drug candidates.

In the realm of medicinal chemistry, fluorinated aromatic compounds are increasingly recognized for their enhanced pharmacokinetic profiles. The trifluoromethyl group, in particular, is known to improve binding affinity and reduce metabolic degradation, thereby extending the half-life of therapeutic molecules. The synthesis of 1-(methylsulfonylmethyl)-3,5-bis(trifluoromethyl)benzene involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to introduce the fluorinated substituents efficiently.

Recent advancements in computational chemistry have further elucidated the mechanistic aspects of this compound's interactions with biological systems. Molecular docking studies suggest that the rigid aromatic core and electron-deficient substituents facilitate strong binding to target proteins, making it an attractive candidate for structure-based drug design. Additionally, spectroscopic techniques like nuclear magnetic resonance (NMR) and mass spectrometry (MS) have been instrumental in characterizing its structural integrity and purity.

The agrochemical industry has also explored the potential of 1-(methylsulfonylmethyl)-3,5-bis(trifluoromethyl)benzene as a precursor for developing advanced pesticides. Its chemical stability under environmental conditions makes it suitable for formulations that require prolonged activity against pests. Field trials have demonstrated promising results in controlling resistant strains of weeds and insects by disrupting essential metabolic pathways.

From a regulatory perspective, the handling and disposal of 1-(methylsulfonylmethyl)-3,5-bis(trifluoromethyl)benzene must adhere to stringent safety guidelines to ensure worker protection and environmental sustainability. Proper ventilation, personal protective equipment (PPE), and waste management protocols are essential when working with this compound in laboratory or industrial settings. Continuous research into greener synthetic routes is ongoing to minimize environmental impact while maintaining high product quality.

The future prospects of 1-(methylsulfonylmethyl)-3,5-bis(trifluoromethyl)benzene are vast, with ongoing investigations into its role in next-generation therapeutics and sustainable agriculture. Collaborative efforts between academia and industry are expected to yield innovative applications that harness its unique chemical properties. As research progresses, this compound will likely play a pivotal role in addressing global challenges related to healthcare and food security.